Cas no 114661-04-0 (D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydrogen imidotriphosphate), (1S)- (9CI))

• Product Name: D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydrogen imidotriphosphate), (1S)- (9CI)
• CAS No: 114661-04-0
• MF: C₁₀H₁₇N₆O₁₂P₃
• MW: 506.196264028549
• CID: 156993
• PubChem ID: 33113
• Update Time: 2025-04-19

D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydrogen imidotriphosphate), (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydrogen imidotriphosphate), (1S)- (9CI)
• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydro...
• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,5-(P,P,P',P''-tetrahydrogen imidotriphosphate), (1S)- (
• formycin A 5'-(betagamma-imido)triphosphate
• 5'-O-[(R)-hydroxy{[(R)-hydroxy(phosphonoamino)phosphoryl]oxy}phosphoryl]adenosine
• Formycin A 5'-(beta-gamma-imido)triphosphate
• p(NH)Ppf
• 114661-04-0
• 1bxr
• Adenyl imidodiphosphate
• App(NH)p
• 5'-Adenylyl imidodiphosphate
• Adenosine 5'-(beta,gamma-imidotriphosphate)
• 3b5y
• gamma-Imino-ATP
• 5'-Adenylyl (beta,gamma-imidodiphosphate)
• SCHEMBL612075
• DTXSID90180289
• beta,gamma-Imidoadenosine 5'-triphosphate
• Adenosine beta,gamma-imidotriphosphate
• 2a29
• adenyl-5'-yl imidodiphosphate
• beta,gamma-Imino-ATP
• O(5')-(1,2-dihydroxy-2-phosphonoaminodiphosphoryl)adenosine
• Adenylyl beta,gamma-imidodiphosphate
• 5-Adenylyl imidodiphosphate
• GTPL2456
• BDBM18134
• AMP-PNP
• phosphoaminophosphonic acid-adenylate ester
• [[[[(2R, 3S, 4R, 5R)-5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid
• ({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}amino)phosphonic acid
• A,
• ADENYLYL IMIDODIPHOSPHATE
• beta,gamma-Imino-adenosine 5'-triphosphate
• AMP.P[NH]P
• CHEBI:47785
• 128811-31-4
• HY-130777
• CS-0113351
• [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid
• adenosine, 5'-O-[hydroxy[[hydroxy(phosphonoamino)phosphinyl]oxy]phosphinyl]-
• ATP[beta,gamma-NH]
• Q15989037
• A-imidodiphosphate)
• (2R)-2-[[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]METHYL]-5-OXO-1-PYRROLIDINECARBOXYLATE-1,1-DIMETHYLET
• beta,gamma-Imido-ATP
• Adenosine 5'-(beta,gamma-iminotriphosphate)
• 5'-O-[(S)-hydroxy{[(R)-hydroxy(phosphonoamino)phosphoryl]oxy}phosphoryl]adenosine
• AMPPNP
• CHEMBL1230989
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid
• Adenosine 5'-(beta,gamma-Imino)triphosphate
• Imidodiphosphoric acid, monoanhydride with 5'-adenylic acid (8CI)
• 25612-73-1
• 5'-Adenylyl (
• 5'-O-(hydroxy{[hydroxy(phosphonoamino)phosphoryl]oxy}phosphoryl)adenosine
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid (8CI,9CI)

• Inchi： 1S/C10H17N6O12P3/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23)/t4-,6-,7-,10-/m1/s1
• InChI Key： PVKSNHVPLWYQGJ-KQYNXXCUSA-N
• SMILES： P(=O)(O)(OP(NP(=O)(O)O)(=O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 506.01191
• Monoisotopic Mass: 506.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6
• Topological Polar Surface Area: 282A^2

Experimental Properties

• Density: 2.65
• Boiling Point: 965.5°Cat760mmHg
• Flash Point: 537.7°C
• Refractive Index: 1.941
• PSA: 281.93